Cas no 1211583-64-0 (4-Bromo-2-methoxy-3-(trifluoromethyl)pyridine)
1211583-64-0 structure
Product Name:4-Bromo-2-methoxy-3-(trifluoromethyl)pyridine
CAS No:1211583-64-0
MF:C7H5BrF3NO
MW:256.019911527634
CID:2179883
PubChem ID:56587697
Update Time:2025-04-21
4-Bromo-2-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-methoxy-3-(trifluoromethyl)pyridine
- MFCD16610122
- DB-253116
- 1211583-64-0
- AKOS007930061
-
- Inchi： 1S/C7H5BrF3NO/c1-13-6-5(7(9,10)11)4(8)2-3-12-6/h2-3H,1H3
- InChI Key： OHDGJXAUBAXREY-UHFFFAOYSA-N
- SMILES： BrC1C=CN=C(C=1C(F)(F)F)OC
Computed Properties
- Exact Mass: 254.95066Da
- Monoisotopic Mass: 254.95066Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 22.1Ų
4-Bromo-2-methoxy-3-(trifluoromethyl)pyridine Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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